Methyl 4,4-difluoro-1-methoxycyclohexanecarboxylate

• CAS No.: 1447942-29-1
• Molecular Formula: C9H14F2O3
• Molecular Weight: 208.20 g/mol
• IUPAC Name: methyl 4,4-difluoro-1-methoxycyclohexane-1-carboxylate
• InChI: InChI=1S/C9H14F2O3/c1-13-7(12)8(14-2)3-5-9(10,11)6-4-8/h3-6H2,1-2H3
• InChI Key: RBQRXIXFSJSYMS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCC(CC1)(F)F)OC

Description

Methyl 4,4-difluoro-1-methoxycyclohexanecarboxylate is a useful research compound. Its molecular formula is C9H14F2O3 and its molecular weight is 208.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH (60%, 2.2 equiv) was added to a cold (0° C.) stirred solution of 4,4-difluoro-1-hydroxycyclohexanecarboxylic acid (1 equiv) in THF (2 mL) and the mixture was allowed to warm rt (30 min). Then neat dimethyl sulfate (2.4 equiv) was added at 0° C. and the mixture was allowed to warm rt and stirred at rt overnight. Excess Me2SO4 was quenched with TEA and the reaction mixture was acidified with 1 N HCl, extracted with ether to afford methyl 4,4-difluoro-1-methoxycyclohexanecarboxylate which was saponified (1 N NaOH, THF-MeOH) to afford Cap-10 as a beige semi-solid. 1H NMR (400 MHz, CHLOROFORM-d) δ 3.36 (s, 3H), 2.17-1.98 (m, 8H).